Cas no 1209646-68-3 (Ethyl 3-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-6-methyl-4-oxofuro[2,3-d]pyrimidine-5-carboxylate)

• Product Name: Ethyl 3-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-6-methyl-4-oxofuro[2,3-d]pyrimidine-5-carboxylate
• CAS No: 1209646-68-3
• MF: C₁₉H₂₂N₄O₅
• MW: 386.401784420013
• CID: 6243718
• PubChem ID: 8652391
• Update Time: 2024-01-14

Ethyl 3-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-6-methyl-4-oxofuro[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-6-methyl-4-oxofuro[2,3-d]pyrimidine-5-carboxylate
• Z98506100
• EN300-18331368
• ethyl 3-{[(1-cyanocyclohexyl)carbamoyl]methyl}-6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
• AKOS008051157
• 1209646-68-3
• Ethyl 3-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-6-methyl-4-oxofuro[2,3-d]pyrimidine-5-carboxylate

• Inchi： 1S/C19H22N4O5/c1-3-27-18(26)14-12(2)28-16-15(14)17(25)23(11-21-16)9-13(24)22-19(10-20)7-5-4-6-8-19/h11H,3-9H2,1-2H3,(H,22,24)
• InChI Key： LRIQOOWKYJZLDO-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2=C(C(C(=O)OCC)=C(C)O2)C1=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 386.15901982g/mol
• Monoisotopic Mass: 386.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų